Cas no 2137536-45-7 (2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2137536-45-7
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5997166
• PubChem ID: 165476676
• Update Time: 2025-05-19

2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol
• 2137536-45-7
• EN300-801457
• 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C15H23NO2/c1-15(2,3)9-13-14(17)8-10-7-11(18-4)5-6-12(10)16-13/h5-7,13-14,16-17H,8-9H2,1-4H3
• InChI Key： YBHBMFMNVCBDGC-UHFFFAOYSA-N
• SMILES： OC1CC2C=C(C=CC=2NC1CC(C)(C)C)OC

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

Professional Introduction to Compound with CAS No. 2137536-45-7 and Product Name: 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

The compound identified by the CAS number 2137536-45-7 and the product name 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroquinoline class of molecules, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethylpropyl side chain and a methoxy substituent, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of tetrahydroquinoline derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The specific modification of the tetrahydroquinolin-3-ol core with a 6-methoxy group enhances the molecule's solubility and bioavailability, making it a more viable candidate for further investigation in drug discovery pipelines.

The dimethylpropyl group at the 2-position of the tetrahydroquinoline scaffold plays a crucial role in modulating the compound's pharmacokinetic profile. This bulky substituent can influence both metabolic stability and receptor binding affinity, which are critical factors in determining a drug's efficacy and safety. Studies have demonstrated that such structural modifications can lead to improved binding interactions with target enzymes and receptors, thereby enhancing therapeutic outcomes.

In the context of contemporary pharmaceutical research, compounds like 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol are being explored for their potential in addressing unmet medical needs. For instance, preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain kinases involved in cancer progression. The methoxy group at position 6 further contributes to its pharmacological potential by influencing electronic distributions and steric hindrance around the active site of target proteins.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced methodologies such as catalytic hydrogenation and selective functional group transformations are employed to construct the tetrahydroquinoline core accurately. The introduction of the dimethylpropyl and methoxy groups requires precise control over reaction conditions to avoid unwanted side products. This level of synthetic rigor underscores the compound's significance in modern drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol and its biological targets. These simulations have provided insights into binding affinities and enzyme kinetics, guiding optimization efforts to enhance potency. Additionally, quantum mechanical calculations have been used to predict electronic properties that could influence metabolic pathways and drug metabolism.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have shown that it can modulate signaling pathways associated with inflammation and cell proliferation. The presence of both lipophilic (dimethylpropyl) and hydrophilic (methoxy) moieties allows for favorable partitioning into biological membranes while maintaining solubility in aqueous environments—a critical balance for drug-like characteristics.

Future directions in research may involve exploring derivatives of this compound to improve selectivity and reduce potential adverse effects. Structural analogs with varying substituents can be synthesized to fine-tune pharmacological profiles based on target-specific requirements. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The industrial significance of CAS No. 2137536-45-7 cannot be overstated. As pharmaceutical companies continue to seek innovative molecules for treating complex diseases, compounds like 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol represent valuable assets in their libraries. The combination of structural complexity and demonstrated biological activity positions this molecule as a promising candidate for further development.

In conclusion,CAS No. 2137536-45-7, with its product name 2-(2,2-Dimethylpropyl)-6-methoxy-1,2,3,4-tetrahydroquinolin-3-ol, exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling subject for ongoing research aimed at developing novel therapeutic interventions across multiple disease areas.